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Compound of Interest

Compound Name: Oleic Acid-d17

Cat. No.: B122635 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. Oleic Acid-d17, a deuterated form of oleic acid, requires disposal procedures that

align with its chemical properties and regulatory guidelines. While not classified as a hazardous

substance, appropriate disposal is crucial to mitigate environmental impact.

Waste Characterization and Regulatory Compliance
The primary responsibility for waste disposal lies with the waste generator, who must

characterize the waste and adhere to federal, state, and local regulations.[1] Oleic Acid-d17 is

chemically similar to oleic acid and is not typically considered hazardous waste. However, it is

essential to consult your institution's specific waste management protocols.

Recommended Disposal Procedures
Solid and Liquid Waste:

Collection: Collect waste Oleic Acid-d17 and materials contaminated with it in a designated,

properly labeled, and sealed container.[1]

Inert Absorbent: For liquid spills, use an inert absorbent material such as vermiculite, dry

sand, or earth to soak up the substance.[2][3][4] The resulting solid mixture should then be

transferred to a suitable container for disposal.[1][2]
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Waste Stream: Dispose of the contained waste through your institution's chemical waste

program. It should be sent to an approved waste disposal plant or licensed collector.[5]

Avoid Sewage System: Do not allow Oleic Acid-d17 to enter the sewage system, drains, or

any waterways, as it may cause long-lasting harmful effects to aquatic life.[1][5][6]

Empty Containers:

Empty containers should be handled as chemical waste and disposed of through the

appropriate channels. Do not reuse empty containers.[5]

The following diagram outlines the decision-making process for the proper disposal of Oleic
Acid-d17.

Disposal workflow for Oleic Acid-d17.

Accidental Release Measures
In the event of a spill, contain the material by diking or using inert absorbents.[1] Prevent the

spill from reaching drains or waterways.[1] For major spills, it is important to note that oily

materials on absorbents may auto-oxidize and become self-heating, so they should be wetted

with water.[4]

Safety and Handling
When handling Oleic Acid-d17, always follow good industrial hygiene and safety practices.[3]

This includes wearing appropriate personal protective equipment (PPE) such as gloves and

safety glasses. Ensure adequate ventilation to avoid the inhalation of any mists or aerosols.[2]

[3]
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Parameter Information Source

CAS Number 223487-44-3 (labeled) [7]

Chemical Formula C18H17D17O2 [7]

Appearance
Lard-like odor, insoluble in

water
[1]

Storage

Store in a cool, dry, well-

ventilated area away from

oxidizing agents.

[2]

Disposal Method
Absorb with inert material and

dispose of as chemical waste.
[1][2][5]

Environmental Precautions

Avoid release to the

environment; do not allow

entry into sewers or

waterways.

[1][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Oleic Acid-d17 in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122635#oleic-acid-d17-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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